Cas no 1391733-83-7 (7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine)
7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine
- AM806225
-
- MDL: MFCD23378408
- Inchi: 1S/C6H7FN2OS/c7-3-1-10-2-4-5(3)11-6(8)9-4/h3H,1-2H2,(H2,8,9)
- InChI Key: GOKZIFRYZOTBBP-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2COCC(C1=2)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 160
- XLogP3: 0.3
- Topological Polar Surface Area: 76.4
7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM501906-1g |
7-Fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine |
1391733-83-7 | 97% | 1g |
$1428 | 2022-06-13 | |
| eNovation Chemicals LLC | D658018-500mg |
7-FLUORO-6,7-DIHYDRO-4H-PYRANO[3,4-D]THIAZOL-2-AMINE |
1391733-83-7 | 95% | 500mg |
$1290 | 2024-08-03 | |
| eNovation Chemicals LLC | D658018-500mg |
7-FLUORO-6,7-DIHYDRO-4H-PYRANO[3,4-D]THIAZOL-2-AMINE |
1391733-83-7 | 95% | 500mg |
$1290 | 2025-02-25 | |
| eNovation Chemicals LLC | D658018-500mg |
7-FLUORO-6,7-DIHYDRO-4H-PYRANO[3,4-D]THIAZOL-2-AMINE |
1391733-83-7 | 95% | 500mg |
$1290 | 2025-02-24 |
7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine
Professional Introduction to Compound with CAS No. 1391733-83-7 and Product Name: 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine
The compound with the CAS number 1391733-83-7 and the product name 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiazole-pyranone class, a structure that has garnered considerable attention due to its versatile biological activities. The presence of a fluorine substituent at the 7-position and the unique fused ring system contribute to its distinct chemical and pharmacological properties, making it a promising candidate for further research and development.
Recent studies have highlighted the potential of thiazole derivatives in medicinal chemistry, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine structure exhibits notable bioactivity due to its ability to interact with various biological targets. The fluorine atom, a well-known pharmacophore, enhances the compound's metabolic stability and binding affinity to biological receptors. This feature is particularly relevant in the context of drug design, where optimizing metabolic profiles is crucial for improving therapeutic efficacy.
The synthesis of 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex fused ring system efficiently. These methods not only improve synthetic efficiency but also allow for the introduction of functional groups at specific positions, thereby tailoring the compound's pharmacological properties.
One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that thiazole-pyranone derivatives exhibit significant activity against various pathogens and can modulate inflammatory pathways. The fluorine-substituted moiety plays a critical role in enhancing these effects by improving drug-receptor interactions. For instance, studies have shown that fluorinated thiazoles can exhibit potent inhibitory activity against enzymes involved in bacterial biofilm formation, making them valuable candidates for novel antimicrobial therapies.
In addition to its antimicrobial properties, 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine has shown promise in preclinical models as a potential anti-inflammatory agent. In vitro studies have demonstrated its ability to suppress key pro-inflammatory cytokines such as TNF-α and IL-6 by interacting with specific signaling pathways. This mechanism of action aligns with the growing interest in developing small-molecule inhibitors that target inflammatory processes without causing significant side effects. The compound's structural features make it an attractive scaffold for further derivatization to enhance its therapeutic profile.
The pharmacokinetic properties of 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine are also worth mentioning. The fluorine substituent contributes to its stability in biological systems while allowing for controlled release mechanisms. This balance between stability and bioavailability is essential for developing drugs that can maintain efficacy over prolonged periods. Additionally, preliminary toxicology studies suggest that the compound exhibits low toxicity at therapeutic doses, further supporting its potential as a lead compound for drug development.
Recent advancements in computational chemistry have enabled more accurate predictions of biological activity using molecular modeling techniques. These tools have been instrumental in optimizing the structure of 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine by identifying key interactions with biological targets. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly. This approach has already led to several successful cases where virtual screening and molecular docking have identified novel drug candidates with high affinity and selectivity.
The future prospects of 7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine are vast and exciting. Ongoing research aims to explore its potential in treating not only infectious diseases but also chronic inflammatory conditions such as rheumatoid arthritis and atherosclerosis. The compound's ability to modulate multiple biological pathways makes it a versatile tool for addressing complex diseases. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating these findings into clinical applications.
In conclusion,7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-am ine (CAS No. 1391733-83) represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its unique structural features and bioactivity make it a valuable candidate for further research and development. As our understanding of biological systems continues to grow, this compound holds great potential for addressing various health challenges through innovative drug design strategies.
1391733-83-7 (7-fluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)